Functional AP-1 versus RARE Selectivity: Direct Head-to-Head Comparison with SR11235 and ATRA in JB6 Cell-Based Reporter Assays
In stably transfected JB6 P+ mouse epidermal cells bearing a collagenase promoter-luciferase AP-1 reporter, SR11302 blocked TPA-induced AP-1 activity by up to 90% in a concentration-dependent manner (10^-10 to 10^-6 M), with no detectable activation of RARE-dependent gene expression [1]. In the same assay system, the comparator retinoid SR11235 failed to inhibit TPA-induced AP-1 activity at any tested concentration, but was one of only two retinoids (alongside ATRA) capable of transactivating RARE-dependent transcription [1]. All-trans retinoic acid (ATRA) inhibited AP-1 activity to a comparable extent (up to 90%) but simultaneously activated RARE-dependent transcription, demonstrating its dual mechanistic engagement [1]. The complete functional uncoupling of AP-1 inhibition from RARE activation distinguishes SR11302 from both the RARE-only activator SR11235 and the dual-mechanism ATRA.
| Evidence Dimension | TPA-induced AP-1 transcription inhibition (collagenase-luciferase reporter) vs RARE transactivation |
|---|---|
| Target Compound Data | SR11302: Up to 90% AP-1 inhibition at 10^-10 to 10^-6 M; no RARE transactivation at any concentration tested |
| Comparator Or Baseline | SR11235: 0% AP-1 inhibition; positive RARE transactivation detected. ATRA: Up to 90% AP-1 inhibition; positive RARE transactivation detected |
| Quantified Difference | SR11302 achieves AP-1 inhibition comparable to ATRA (~90%) but with zero RARE transactivation, whereas SR11235 activates RARE but provides zero AP-1 inhibition |
| Conditions | JB6 P+ mouse epidermal cells stably transfected with collagenase promoter-luciferase (AP-1) or RARE-luciferase; retinoid concentration range 10^-10 to 10^-6 M; TPA induction |
Why This Matters
This is the foundational selectivity evidence: SR11302 is the only compound in the tested set that achieves potent AP-1 blockade with complete RARE silencing, making it an essential tool for experiments requiring attribution of retinoid effects exclusively to AP-1 pathway inhibition.
- [1] Li JJ, Dong Z, Dawson MI, Colburn NH. Inhibition of tumor promoter-induced transformation by retinoids that transrepress AP-1 without transactivating retinoic acid response element. Cancer Res. 1996;56(3):483-489. PMID: 8564958. View Source
